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Compound of Interest

Compound Name: Cyclohexene sulfide

Cat. No.: B1347086

Comprehensive Guide to Handling Cyclohexene
Sulfide

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Cyclohexene sulfide. The following procedural
steps and data are intended to ensure the safe handling, storage, and disposal of this
chemical.

Hazard Identification

Cyclohexene sulfide is a flammable liquid and vapor with a distinct stench.[1] It is crucial to be
aware of its potential health effects:

Eye Contact: May cause eye irritation, chemical conjunctivitis, and corneal damage.[1]

» Skin Contact: May cause skin irritation and dermatitis.[1]

 Inhalation: May cause irritation of the respiratory tract.[1] Vapors can lead to dizziness or
suffocation.[1]

 Ingestion: May cause irritation of the digestive tract, leading to nausea, vomiting, and
diarrhea.[1] Ingestion of large amounts may cause depression of the central nervous system.

[1]
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e Chronic Exposure: No information on the chronic effects of exposure has been found.[1]

The toxicological properties of Cyclohexene sulfide have not been fully investigated.[1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure.

Protection Type

Specific Equipment

Standard/Reference

Eye/Face Protection

Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) and a
flame-retardant lab coat or

chemical-resistant apron.

Ensure gloves are inspected

prior to use.[2]

Respiratory Protection

Required when vapors or
aerosols are generated. A
NIOSH-approved respirator
with a suitable filter (e.qg., type
ABEK (EN14387)) is
recommended.

A respiratory protection
program meeting OSHA 29
CFR 1910.134 and ANSI
Z88.2 requirements must be
followed.[1][3]

Footwear

Closed-toe shoes.

N/A

Operational Plan: Safe Handling Protocol

Adherence to a strict, step-by-step protocol is essential when handling Cyclohexene sulfide.

3.1. Preparation

o Work Area: All work must be conducted in a well-ventilated area, preferably inside a chemical
fume hood.[1] Facilities should be equipped with an eyewash station and a safety shower.[1]

» Remove Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and
any other sources of ignition.[1]
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o Equipment: Use spark-proof tools and explosion-proof equipment for all operations.[1]

e Grounding: Ground and bond all containers and receiving equipment during transfers to
prevent static discharge.[1]

3.2. Handling
o Don PPE: Put on all required personal protective equipment as detailed in Section 2.
o Container Handling: Keep the container tightly closed when not in use.[1]

» Dispensing: When transferring the liquid, do so carefully to avoid splashes or the generation
of aerosols.

e Avoid Contact: Take all necessary precautions to avoid direct contact with eyes, skin, and
clothing, and prevent inhalation or ingestion.[1]

» Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end
of the workday.[1] Do not eat, drink, or smoke in the handling area.[2]

3.3. Decontamination

» Clothing: If clothing becomes contaminated, remove it immediately and wash it before reuse.

[1]
o Work Surface: Clean the work area thoroughly after completion of work.
Storage Plan
Proper storage is critical to maintain the chemical's stability and prevent hazardous situations.
» Location: Store in a cool, dry, well-ventilated area designated as a "flammables area".[1]
o Temperature: Keep refrigerated at a temperature between 2-8°C (below 4°C/39°F).[1][3]

o Container: Store in a tightly closed, properly labeled container.[1]
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e Incompatibilities: Keep away from incompatible substances such as strong oxidizing agents.

[1]
e Ignition Sources: Ensure the storage area is free from heat, sparks, and open flames.[1]
Emergency Response Procedures
Immediate and appropriate action is required in the event of an emergency.
5.1. Spills and Leaks
o Evacuate: Evacuate non-essential personnel from the area.
» Ventilate: Ensure the area is well-ventilated.
« Ignition Sources: Remove all sources of ignition immediately.[1]

o Containment: Use proper personal protective equipment. Absorb the spill with an inert, non-
combustible material such as vermiculite, sand, or earth.[1]

o Collection: Use spark-proof tools to collect the absorbed material and place it into a suitable,
sealed container for disposal.[1]

5.2. First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention.[1]

 Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide
artificial respiration. If breathing is difficult, administer oxygen. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[1]
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5.3. Fire Fighting

» Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or
water spray.[4] Water may be ineffective but can be used to cool fire-exposed containers.[4]

[5]

o Protective Gear: Firefighters should wear full protective gear and a self-contained breathing
apparatus (SCBA).[1]

e Hazards: Vapors are heavier than air and may form an explosive mixture with air, potentially
traveling to an ignition source and flashing back.[1][5]

Disposal Plan
Cyclohexene sulfide must be disposed of as hazardous waste.

» Classification: Chemical waste generators must determine if a discarded chemical is
classified as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]

e Regulations: Consult federal, state, and local hazardous waste regulations to ensure
complete and accurate classification and disposal.[1]

o Procedure: Dispose of the contents and container at an approved waste disposal plant. Do
not mix with other waste. Handle uncleaned containers as you would the product itself.

Quantitative Data Summary
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Property Value Reference
CAS Number 286-28-2 [1][6]
Molecular Formula C6H10S [3][6]
Molecular Weight 114.21 g/mol [6]
Appearance Clear, colorless liquid [1]

Odor Stench [1]

Flash Point 50 °C (122 °F) - closed cup [31[7]
Boiling Point 55-58 °C at 12 mmHg [3]
Refractive Index n20/D 1.527 [3]

Storage Temperature 2-8°C [3]

Workflow for Handling Cyclohexene Sulfide
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Caption: Workflow for the safe handling of Cyclohexene sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. dept.harpercollege.edu [dept.harpercollege.edu]

. NEL Wil 85%, technical grade | Sigma-Aldrich [sigmaaldrich.com]

. nj.gov [nj.gov]

1
2
3
e 4. assets.thermofisher.com [assets.thermofisher.com]
5
6. scht.com [scbt.com]

7

. Cyclohexene sulfide 85 , technical grade 286-28-2 [sigmaaldrich.com]

« To cite this document: BenchChem. [Personal protective equipment for handling
Cyclohexene sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347086#personal-protective-equipment-for-
handling-cyclohexene-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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